Cas no 29949-64-2 (Phosphine,bis(2-methylphenyl)-)

• Product Name: Phosphine,bis(2-methylphenyl)-
• CAS No: 29949-64-2
• MF: C₁₄H₁₅P
• MW: 214.242664575577
• MDL: MFCD05864006
• CID: 253883
• PubChem ID: 329762933
• Update Time: 2025-10-30

Phosphine,bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine,bis(2-methylphenyl)-
• bis(2-methylphenyl)phosphane
• bis(2-methyl-phenyl)phosphane
• Bis(2-methylphenyl)phosphine

• MDL： MFCD05864006
• Inchi： 1S/C14H15P/c1-11-7-3-5-9-13(11)15-14-10-6-4-8-12(14)2/h3-10,15H,1-2H3
• InChI Key： QHRVFPPZMPHYHA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 214.09100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 42-46 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 13.59000
• LogP: 2.93270
• Sensitiveness: air sensitive

Phosphine,bis(2-methylphenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Phosphine,bis(2-methylphenyl)-

Phosphine, bis(2-methylphenyl)- (CAS No. 29949-64-2): An Overview of Its Properties and Applications

Phosphine, bis(2-methylphenyl)- (CAS No. 29949-64-2) is a versatile organophosphorus compound that has gained significant attention in the fields of chemistry, materials science, and pharmaceuticals. This compound, also known as bis(2-methylphenyl)phosphine, is characterized by its unique structure and chemical properties, making it a valuable reagent in various synthetic processes and applications.

The molecular formula of Phosphine, bis(2-methylphenyl)- is C₁₃H₁₅P, and it has a molecular weight of approximately 186.24 g/mol. The compound is a colorless liquid at room temperature and exhibits a distinctive odor. Its chemical structure consists of a phosphorus atom bonded to two 2-methylphenyl (o-tolyl) groups, which imparts specific reactivity and stability characteristics.

In the realm of organic synthesis, Phosphine, bis(2-methylphenyl)- is widely used as a ligand in transition metal catalysis. It forms stable complexes with various transition metals, such as palladium, platinum, and rhodium, which are crucial for catalyzing a wide range of reactions, including cross-coupling reactions, hydrogenations, and carbonylations. These reactions are fundamental in the synthesis of complex organic molecules and pharmaceutical intermediates.

Recent research has highlighted the role of Phosphine, bis(2-methylphenyl)- in the development of novel catalysts for sustainable chemical processes. For instance, studies have shown that this phosphine ligand can enhance the efficiency and selectivity of palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This improvement is attributed to the unique electronic and steric properties of the bis(2-methylphenyl)phosphine ligand, which can fine-tune the catalytic activity and reduce side reactions.

In the pharmaceutical industry, Phosphine, bis(2-methylphenyl)- plays a significant role in the synthesis of active pharmaceutical ingredients (APIs). Its ability to form stable complexes with transition metals makes it an excellent choice for catalyzing key steps in drug synthesis. For example, it has been used in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds. The use of this phosphine ligand can lead to more efficient and cost-effective synthetic routes, reducing the environmental impact of pharmaceutical manufacturing processes.

Beyond its applications in organic synthesis and pharmaceuticals, Phosphine, bis(2-methylphenyl)- has also found use in materials science. It can be employed in the preparation of organometallic complexes for use in catalytic materials and electronic devices. For instance, these complexes can serve as precursors for metal-organic frameworks (MOFs) and other advanced materials with applications in gas storage, separation technologies, and catalysis.

The safety profile of Phosphine, bis(2-methylphenyl)- is an important consideration for its handling and use. While it is generally considered stable under normal laboratory conditions, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Phosphine, bis(2-methylphenyl)- (CAS No. 29949-64-2) is a multifaceted organophosphorus compound with a wide range of applications in chemistry, materials science, and pharmaceuticals. Its unique properties make it an indispensable reagent in various synthetic processes and catalytic systems. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.